Cas no 2089098-59-7 (5-BROMO-4-CHLORO-2,6,7-TRIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDINE)

• Product Name: 5-BROMO-4-CHLORO-2,6,7-TRIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDINE
• CAS No: 2089098-59-7
• MF: C₉H₉BrClN₃
• MW: 274.544859647751
• CID: 6629095
• PubChem ID: 126696677
• Update Time: 2024-01-08

5-BROMO-4-CHLORO-2,6,7-TRIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2,6,7-trimethyl-7H-pyrrolo[2,3-D]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2,6,7-trimethyl-
• SCHEMBL18640781
• 2089098-59-7
• 5-BROMO-4-CHLORO-2,6,7-TRIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDINE

• Inchi： 1S/C9H9BrClN3/c1-4-7(10)6-8(11)12-5(2)13-9(6)14(4)3/h1-3H3
• InChI Key： FHTAQAJELFCHFX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C2C(Br)=C(C)N(C)C2=N1

Computed Properties

• Exact Mass: 272.96684g/mol
• Monoisotopic Mass: 272.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: 3.01±0.30(Predicted)